Cas no 100517-08-6 (5,6-Diaminopyridine-3-sulfonic acid)

5,6-Diaminopyridine-3-sulfonic acid structure
100517-08-6 structure
Product Name:5,6-Diaminopyridine-3-sulfonic acid
CAS No:100517-08-6
MF:C5H7N3O3S
MW:189.192379236221
CID:2759932
PubChem ID:33726143
Update Time:2025-04-21

5,6-Diaminopyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 5,6-Diaminopyridine-3-sulfonic acid
    • 5,6-diamino-pyridine-3-sulfonic acid;5,6-Diamino-pyridin-3-sulfonsaeure;
    • 100517-08-6
    • 5,6-Diaminopyridine-3-sulfonicacid
    • AKOS006312377
    • DB-082656
    • DTXSID30652839
    • Inchi: 1S/C5H7N3O3S/c6-4-1-3(12(9,10)11)2-8-5(4)7/h1-2H,6H2,(H2,7,8)(H,9,10,11)
    • InChI Key: PARDABCWHVPFKV-UHFFFAOYSA-N
    • SMILES: S(C1=CN=C(C(=C1)N)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 189.02100
  • Monoisotopic Mass: 189.02081227Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • PSA: 127.68000
  • LogP: 1.73590
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